2-Ethoxy-4-formyl-6-iodophenyl 4-methoxybenzoate

• IUPAC Name: (2-ethoxy-4-formyl-6-iodophenyl) 4-methoxybenzoate
• InChI: InChI=1S/C17H15IO5/c1-3-22-15-9-11(10-19)8-14(18)16(15)23-17(20)12-4-6-13(21-2)7-5-12/h4-10H,3H2,1-2H3
• InChI Key: AUAAFNKFPWMAAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=O)I)OC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C17H15IO5
• Molecular Weight: 426.20 g/mol
• CAS No.: 443730-63-0

Description

2-Ethoxy-4-formyl-6-iodophenyl 4-methoxybenzoate is a chemical compound that has garnered attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been utilized in the synthesis of various chemically significant structures. For instance, it's been employed in the synthesis of anacardic acids, which are isolated from plants of the Anacardiaceae. This process involves a series of reactions including annelation, protection of phenolic hydroxyl groups, and Wittig reactions (Satoh et al., 2001).
• In another study, this compound played a crucial role in deriving important chemicals from Cashew Nut Shell Liquid (CNSL), demonstrating the potential of agro-waste as a source for fine and industrial chemicals (Kisula et al., 2015).

Biochemical and Pharmaceutical Applications

• A study focused on synthesizing, characterizing, and evaluating the antioxidant, spectroscopic, electronic, and thermodynamic properties of a compound involving 2-ethoxy-4-formyl-6-iodophenyl 4-methoxybenzoate. This research highlights its potential in the development of new pharmaceuticals and biological materials (Medetalibeyoglu, 2021).

Material Science and Industrial Chemistry

• The compound has been used in the synthesis of liquid crystals, particularly exploring the effects of lateral alkyloxy chains on the stability of ferroelectric nematic phases. This is pivotal for the development of new materials with specific optical properties (Cruickshank et al., 2022).

Environmental and Green Chemistry

• The use of this compound in environmentally friendly chemical processes is highlighted. An example is its role in the degradation of lignin model compounds by enzymes, which is significant for the development of sustainable and eco-friendly chemical processes (Kawai et al., 2006).